Cas no 1584476-92-5 (1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride)

• Product Name: 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride
• CAS No: 1584476-92-5
• MF: C₁₁H₁₆ClN₃O₄S
• MW: 321.780440330505
• CID: 5716245
• PubChem ID: 86814097
• Update Time: 2025-06-08

1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS025997886
• EN300-1168824
• [1-(4-nitrophenyl)sulfonylpyrrolidin-2-yl]methanamine;hydrochloride
• 1584476-92-5
• Z1491334454
• [1-(4-nitrobenzenesulfonyl)pyrrolidin-2-yl]methanamine hydrochloride
• 2-Pyrrolidinemethanamine, 1-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)
• [1-(4-Nitrobenzenesulfonyl)pyrrolidin-2-yl]methanamine
• 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride

• Inchi： 1S/C11H15N3O4S.ClH/c12-8-10-2-1-7-13(10)19(17,18)11-5-3-9(4-6-11)14(15)16;/h3-6,10H,1-2,7-8,12H2;1H
• InChI Key： KVZFOSLQNYCBGS-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC1CN)(=O)=O

Computed Properties

• Exact Mass: 321.0550049g/mol
• Monoisotopic Mass: 321.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride

Comprehensive Overview of 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride (CAS No. 1584476-92-5)

1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride (CAS No. 1584476-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and pyrrolidine functional groups, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and its role as a building block in synthesizing more complex molecules.

The compound's structure features a 4-nitrobenzenesulfonyl group attached to a pyrrolidin-2-ylmethanamine backbone, which is further stabilized as a hydrochloride salt. This configuration enhances its solubility and stability, making it a valuable intermediate in organic synthesis. The presence of the nitro group also opens avenues for further chemical modifications, enabling the creation of derivatives with tailored properties.

In recent years, the demand for sulfonamide-based compounds like 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride has surged due to their versatility in medicinal chemistry. These compounds are often explored for their potential antibacterial, antifungal, and enzyme-inhibiting properties. With the rise of antibiotic resistance, researchers are increasingly focusing on novel sulfonamide derivatives to develop next-generation therapeutics.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The pyrrolidine moiety is a common feature in many CNS-active drugs, owing to its ability to cross the blood-brain barrier. This has led to investigations into whether 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride could serve as a precursor for neuroactive agents.

From a synthetic chemistry perspective, the compound's CAS No. 1584476-92-5 is frequently searched in academic and industrial databases. Chemists are keen to understand its reactivity, optimal synthesis routes, and purification methods. The nitrobenzenesulfonyl group, in particular, is a topic of discussion in forums and research papers, as it poses both challenges and opportunities in synthetic workflows.

Environmental and safety considerations are also critical when working with 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride. While it is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. Researchers often inquire about its material safety data sheet (MSDS) and storage conditions to maintain its integrity over time.

The compound's relevance extends to the field of proteomics and chemical biology, where it is used as a tool to study protein interactions and enzyme mechanisms. Its ability to act as a sulfonylating agent makes it useful for modifying biomolecules, thereby aiding in the elucidation of biological pathways.

In summary, 1-(4-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine hydrochloride (CAS No. 1584476-92-5) is a multifaceted compound with broad applications in drug discovery, synthetic chemistry, and biochemical research. Its unique structural features and functional groups make it a subject of ongoing scientific exploration, particularly in the context of addressing global health challenges and advancing molecular science.